molecular formula C20H13N2NaO7S2 B8677159 Sodium 1-amino-9,10-dihydro-9,10-dioxo-4-((phenylsulphonyl)amino)anthracene-2-sulphonate CAS No. 67401-67-6

Sodium 1-amino-9,10-dihydro-9,10-dioxo-4-((phenylsulphonyl)amino)anthracene-2-sulphonate

Cat. No.: B8677159
CAS No.: 67401-67-6
M. Wt: 480.4 g/mol
InChI Key: VNOXSLPRRHHXFL-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Sodium 1-amino-9,10-dihydro-9,10-dioxo-4-((phenylsulphonyl)amino)anthracene-2-sulphonate is a useful research compound. Its molecular formula is C20H13N2NaO7S2 and its molecular weight is 480.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

67401-67-6

Molecular Formula

C20H13N2NaO7S2

Molecular Weight

480.4 g/mol

IUPAC Name

sodium;1-amino-4-(benzenesulfonamido)-9,10-dioxoanthracene-2-sulfonate

InChI

InChI=1S/C20H14N2O7S2.Na/c21-18-15(31(27,28)29)10-14(22-30(25,26)11-6-2-1-3-7-11)16-17(18)20(24)13-9-5-4-8-12(13)19(16)23;/h1-10,22H,21H2,(H,27,28,29);/q;+1/p-1

InChI Key

VNOXSLPRRHHXFL-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-].[Na+]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Copper (II) sulphate pentahydrate (0.16 g, 0.00064 mol) and lactose monohydrate (2.9 g, 0.008 mol) are added to a mixture of bromaminic acid sodium salt (38.2 g, 0.1 mol) and benzene sulphonamide (17.3 g, 0.11 mol) in water (250 ml) containing sodium carbonate (3.8 g) and sodium bicarbonate (19.0 g). The mixture which has a pH of 8.5-9.0, is heated to 70° C. and stirred at this temperature for 5 hours. The resulting mixture is diluted with water to a volume of 750 ml and cooled to 40° C. The solid product is filtered off and washed with a solution of sodium chloride (12 g) in water (1300 ml) to give a 95% yield of 1-amino-4-phenylsulphonamido-anthraquinone-2-sulphonic acid sodium salt, a product of formula I where M denotes sodium and R denotes a group of formula III.
Quantity
3.8 g
Type
reactant
Reaction Step One
Quantity
19 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
lactose monohydrate
Quantity
2.9 g
Type
reactant
Reaction Step Three
Name
bromaminic acid sodium salt
Quantity
38.2 g
Type
reactant
Reaction Step Three
Quantity
17.3 g
Type
reactant
Reaction Step Three
Name
Quantity
250 mL
Type
solvent
Reaction Step Three
Quantity
0.16 g
Type
catalyst
Reaction Step Three

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